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Abstract
Ethyl formate, a volatile ester with a characteristic rum-like odor, is a multifaceted compound

with significant biological activity and a well-characterized toxicological profile. It is found

naturally in various fruits and fermented products and is also synthesized for diverse industrial

applications, including as a flavoring agent, solvent, and fumigant.[1][2] Its biological effects are

largely attributed to its rapid hydrolysis into ethanol and formic acid upon contact with moist

surfaces and within the body. This guide provides a comprehensive technical overview of the

biological activities and toxicological properties of ethyl formate, with a focus on quantitative

data, detailed experimental methodologies, and the underlying biochemical pathways.

Biological Activity
Ethyl formate exhibits potent insecticidal and antimicrobial properties, making it an effective

fumigant for stored grains and agricultural commodities.[3][4][5] Its efficacy stems from its high

volatility and ability to penetrate materials, acting rapidly to control pests.

Insecticidal Activity
Ethyl formate is a broad-spectrum insecticide effective against various life stages of numerous

stored-product pests.[4] The primary mechanism of its insecticidal action is believed to be the

disruption of cellular respiration.[6]
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Quantitative Data: Insecticidal Efficacy

The insecticidal activity of ethyl formate is typically quantified by determining the median lethal

concentration (LC50) or the concentration-time product (LCt50) required to achieve 50%

mortality in a pest population.

Pest
Species

Life
Stage

Temperat
ure (°C)

Exposure
Time (h)

LC50 /
LCt50

Unit
Referenc
e

Halyomorp

ha halys
Adult 23 4

15.88

(LCt50)
g h/m³ [7]

Aphis

spiraecola
Nymph 23 4

1.36

(LCt50)
g h/m³ [8]

Aphis

spiraecola
Adult 23 4

2.61

(LCt50)
g h/m³ [8]

Aphis

gossypii
Nymph 23 4

2.49

(LCt50)
g h/m³ [8]

Aphis

gossypii
Adult 23 4

1.48

(LCt50)
g h/m³ [8]

Callosobru

chus

chinensis

Adult - -
3.32

(LC50)
mg/L [9]

Tribolium

castaneum
Larvae 26±3 6

89.45

(LC50)
mg/L [1]

Antimicrobial and Fungicidal Activity
Ethyl formate also demonstrates significant efficacy against a range of bacteria and fungi,

contributing to its role as a preservative and fumigant.[3][10] Its proposed antimicrobial

mechanisms include disruption of cell membranes, inhibition of essential enzymes, and

induction of oxidative stress.[11]
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The antimicrobial potency is often expressed as the Minimum Inhibitory Concentration (MIC),

which is the lowest concentration of a substance that prevents visible growth of a

microorganism.

Microorganism MIC Reference

Aspergillus niger F4 Not specified, but effective [10]

Mucor circinelloides YMM22 Not specified, but effective [10]

Pseudomonas aeruginosa B1
MIC observed between 0.1-8

mg/L
[12]

Various fungal species
Significantly inhibited at 2.4

mmol/L
[12]

Toxicological Profile
The toxicity of ethyl formate is primarily associated with its hydrolysis products, ethanol and

formic acid. Inhalation is the main route of exposure in occupational settings.[3][5]

Acute Toxicity
Ethyl formate exhibits moderate acute toxicity upon oral and inhalation exposure.[6][13] High

concentrations can cause irritation to the eyes, nose, and respiratory tract, as well as central

nervous system depression.[3][4][13][14]

Quantitative Data: Acute Toxicity
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Test Species Route Value Unit Reference

LD50 Rat Oral 1850 mg/kg [3][11][15][16]

LD50 Rabbit Oral 2075 mg/kg [3]

LD50 Guinea pig Oral 1110 mg/kg [14]

LD50 Rabbit Dermal >20,000 mg/kg

LC50 Earthworm
Fumigation

(2h)
39.9 g/m³ [17]

LC50 Honey bee
Fumigation

(2h)
7.09 g/m³ [17]

LC50 Silkworm
Fumigation

(2h)
17.9 g/m³ [17]

Repeated Dose Toxicity
Subchronic exposure to high concentrations of ethyl formate can lead to adverse effects. A 90-

day inhalation study in rats identified the respiratory tract as a target organ, with effects such as

degeneration and squamous metaplasia of the olfactory epithelium observed at higher

concentrations.[5][18][19]

Quantitative Data: Repeated Dose Toxicity

Study
Duration

Species Route NOAEL LOAEL
Effects at
LOAEL

Referenc
e

90-day Rat Inhalation

66 ppm

(female),

330 ppm

(male)

330 ppm

(female)

Degenerati

on and

squamous

metaplasia

of olfactory

epithelium

[5][19]

90-day Rat Oral
1000

mg/kg/day

>1000

mg/kg/day
- [20]
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Genotoxicity
Ethyl formate has been evaluated for its genotoxic potential in various assays. The weight of

evidence from these studies suggests that ethyl formate does not pose a significant genotoxic

risk.

Quantitative Data: Genotoxicity

Assay System
Metabolic
Activation

Result Reference

Ames Test
Salmonella

typhimurium
With and without Negative [20][21]

In vitro

Micronucleus

Test

3D

Reconstructed

Skin

(EpiDerm™)

- Negative [22]

In vivo

Micronucleus

Test

Mouse Bone

Marrow
- Negative [20][22]

In vitro

Chromosome

Aberration

Mammalian cells -

Positive (only at

cytotoxic

concentrations)

[20]

Carcinogenicity
There is no evidence to suggest that ethyl formate is carcinogenic.[4][13] A screening study in

mice showed no increase in tumor incidence following intraperitoneal injections of ethyl
formate.[14]

Reproductive and Developmental Toxicity
Currently, there are no specific reproductive toxicity data available for ethyl formate.[22]

However, based on the known effects of its hydrolysis products, formic acid and ethanol, a No

Observed Adverse Effect Level (NOAEL) for developmental toxicity has been established by
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read-across. A developmental toxicity study indicated a reduction in fetal body weight at very

high doses.[20]

Quantitative Data: Reproductive and Developmental Toxicity

Study Type Species NOAEL LOAEL
Effects at
LOAEL

Reference

Development

al Toxicity
Rat

300

mg/kg/day

1000

mg/kg/day

9% reduction

in fetal body

weight

[20]

Mechanisms of Action and Metabolism
The biological and toxicological effects of ethyl formate are intricately linked to its metabolism.

Hydrolysis of Ethyl Formate
Upon contact with water, either on moist surfaces or within biological systems, ethyl formate is

rapidly hydrolyzed to formic acid and ethanol. This reaction can be catalyzed by acids or bases.
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Ethyl Formate

Hydrolysis
(Esterases)

Water (H₂O)

Formic Acid

Ethanol

Ethanol Metabolism

Formic Acid Metabolism

Ethanol ADHNAD⁺ → NADH Acetaldehyde ALDHNAD⁺ → NADH Acetate

Formic Acid

One-Carbon Pool
(Folate-dependent)

Oxidation CO₂
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Start

Sighting Study
(1 animal)

Main Study
(Sequential Dosing)

Observation Period
(14 days)

Toxicity Classification

 

Animal Acclimatization

90-Day Inhalation Exposure
(6h/day, 5-7 days/week)

In-life Observations
(Clinical signs, Body weight) Termination & Necropsy

Hematology, Clinical Chemistry,
Histopathology

NOAEL Determination
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Prepare Bacterial Strains
(S. typhimurium his-)

Expose Bacteria to Ethyl Formate
(+/- S9 metabolic activation)

Plate on Histidine-deficient Medium

Incubate at 37°C

Count Revertant Colonies

Assess Mutagenic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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